Cas no 2219374-90-8 (3-bromo-6-ethynyl-2,4-difluoroaniline)

• Product Name: 3-bromo-6-ethynyl-2,4-difluoroaniline
• CAS No: 2219374-90-8
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 5814768
• PubChem ID: 136575770
• Update Time: 2025-06-20

3-bromo-6-ethynyl-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-ethynyl-2,4-difluoroaniline
• Benzenamine, 3-bromo-6-ethynyl-2,4-difluoro-
• 3-Bromo-6-ethynyl-2,4-difluorobenzenamine
• EN300-1699729
• Z3085843954
• CHEMBL4991050
• AKOS034172873
• 2219374-90-8

• Inchi： 1S/C8H4BrF2N/c1-2-4-3-5(10)6(9)7(11)8(4)12/h1,3H,12H2
• InChI Key： QPBVCMBEIRVMKH-UHFFFAOYSA-N
• SMILES： C1(N)=C(C#C)C=C(F)C(Br)=C1F

Computed Properties

• Exact Mass: 230.94952g/mol
• Monoisotopic Mass: 230.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 250.2±40.0 °C(Predicted)
• pka: -0.22±0.13(Predicted)

Additional information on 3-bromo-6-ethynyl-2,4-difluoroaniline

Introduction to 3-bromo-6-ethynyl-2,4-difluoroaniline (CAS No: 2219374-90-8)

3-bromo-6-ethynyl-2,4-difluoroaniline, identified by the Chemical Abstracts Service Number (CAS No) 2219374-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylamines, characterized by its bromine and ethynyl substituents on a fluoro-substituted benzene ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active agents.

The presence of both bromo and ethynyl functional groups provides multiple sites for further chemical modification, enabling the construction of complex molecular architectures. Such modifications are crucial in drug discovery, where precise molecular design can significantly influence the pharmacological properties of a candidate compound. The difluoro substitution on the aromatic ring further enhances the electronic properties of the molecule, potentially affecting its solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. The synthesis and application of 3-bromo-6-ethynyl-2,4-difluoroaniline align with these trends, as it serves as a versatile building block for exploring new therapeutic avenues. For instance, researchers have leveraged this compound in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One notable area where 3-bromo-6-ethynyl-2,4-difluoroaniline has been utilized is in the development of small-molecule probes for protein interaction studies. The combination of fluorine atoms and ethynyl groups allows for facile conjugation with fluorophores or other bioactive moieties, facilitating high-throughput screening assays. These probes have been instrumental in identifying novel drug targets and understanding disease mechanisms at the molecular level.

The bromo substituent on the aromatic ring is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry. By serving as a precursor to more complex structures, 3-bromo-6-ethynyl-2,4-difluoroaniline enables the synthesis of heterocyclic compounds that exhibit promising biological activities. For example, derivatives of this molecule have shown potential in inhibiting enzymes involved in bacterial resistance mechanisms.

Advances in synthetic methodologies have further expanded the utility of 3-bromo-6-ethynyl-2,4-difluoroaniline. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have allowed for more efficient and scalable production of this intermediate. These innovations have not only reduced costs but also improved yields, making it more accessible for industrial applications.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-bromo-6-ethynyl-2,4-difluoroaniline due to its structural versatility. Researchers have synthesized analogs that target various therapeutic areas, including oncology, neurology, and infectious diseases. For instance, recent studies have demonstrated that certain fluoro-substituted anilines derived from this compound exhibit potent antitumor activity by interfering with key signaling pathways in cancer cells.

From an agrochemical perspective, modifications of 3-bromo-6-ethynyl-2,4-difluoroaniline have led to the development of novel pesticides with improved efficacy and environmental safety. The introduction of fluorine atoms enhances the stability of these compounds against degradation by sunlight or microbial action, ensuring prolonged activity in crop protection applications.

The role of computational chemistry in optimizing derivatives of 3-bromo-6-ethynyl-2,4-difluoroaniline cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic liabilities before experimental synthesis begins. This approach has significantly accelerated the drug discovery process by minimizing costly trial-and-error experimentation.

In conclusion,3-bromo-6-ethynyl-2,4-difluoroaniline (CAS No: 2219374-90-8) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across multiple industries. Its unique structural features continue to inspire innovation in pharmaceuticals and agrochemicals alike, offering new opportunities for therapeutic intervention and sustainable agriculture.